Cas no 116491-50-0 (2-(hex-1-yn-1-yl)aniline)

• Product Name: 2-(hex-1-yn-1-yl)aniline
• CAS No: 116491-50-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 4458951
• PubChem ID: 10797310
• Update Time: 2025-05-22

2-(hex-1-yn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(1-hexynyl)-
• 2-(hex-1-ynyl)aniline
• 2-(hex-1-yn-1-yl)aniline
• CSNXIDADBPPXAP-UHFFFAOYSA-N
• doi:10.14272/CSNXIDADBPPXAP-UHFFFAOYSA-N.1
• 2-hex-1-ynylaniline
• 116491-50-0
• 2-(1-hexynyl) benzeneamine
• 10.14272/CSNXIDADBPPXAP-UHFFFAOYSA-N.2
• SCHEMBL7833889
• 2-(1-hexynyl) benzene amine
• doi:10.14272/CSNXIDADBPPXAP-UHFFFAOYSA-N.2
• 10.14272/CSNXIDADBPPXAP-UHFFFAOYSA-N.1
• 2-(1-hexynyl)benzeneamine
• F21403

• Inchi： 1S/C12H15N/c1-2-3-4-5-8-11-9-6-7-10-12(11)13/h6-7,9-10H,2-4,13H2,1H3
• InChI Key： CSNXIDADBPPXAP-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C#CCCCC

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-(hex-1-yn-1-yl)aniline

2-(Hex-1-yn-1-yl)aniline: A Comprehensive Overview

2-(Hex-1-yn-1-yl)aniline (CAS No. 116491-50-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring an aniline moiety attached to a hexyne group, has garnered attention due to its potential applications in advanced materials, electronics, and pharmaceuticals. Recent studies have highlighted its role in the development of novel functional materials, making it a focal point for researchers worldwide.

The synthesis of 2-(hex-1-yn-1-yl)aniline involves a series of carefully optimized reactions, including alkyne functionalization and coupling techniques. Researchers have explored various methods to enhance the efficiency and scalability of its production, with particular emphasis on catalytic processes that minimize environmental impact. The compound's stability under diverse conditions has been thoroughly investigated, revealing its suitability for applications in high-performance polymers and electronic devices.

One of the most promising areas of research involving 2-(hex-1-yn-1-yl)aniline is its application in the development of conductive polymers. By incorporating this compound into polymer networks, scientists have achieved materials with enhanced electrical conductivity and mechanical flexibility. These advancements have implications for the next generation of flexible electronics, wearable devices, and energy storage systems.

Recent studies have also delved into the biological applications of 2-(hex-1-yn-1-yl)aniline, particularly in drug delivery systems. Its unique chemical properties allow for the design of targeted drug carriers with improved bioavailability and reduced side effects. Collaborative efforts between chemists and biologists have paved the way for innovative therapies in oncology and neurodegenerative diseases.

The structural versatility of 2-(hex-1-yne yl)aniline has led to its exploration in click chemistry applications. By leveraging its alkyne functionality, researchers have developed efficient methods for constructing complex molecular architectures. This has significantly impacted drug discovery and materials synthesis, offering new avenues for creating tailored molecules with specific functionalities.

In terms of environmental considerations, the synthesis and application of 2-(hex-yne yl)aniline have been scrutinized for their sustainability. Green chemistry principles are increasingly being integrated into its production processes, ensuring minimal waste generation and energy consumption. This aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

Looking ahead, the future of 2-(hex-yne yl)aniline lies in its potential to bridge gaps between traditional organic chemistry and emerging technologies. Its role in advancing nanotechnology, biotechnology, and renewable energy solutions positions it as a key compound in the 21st-century scientific landscape.